Cas no 2411252-45-2 (2-Chloro-6-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzonitrile)

• Product Name: 2-Chloro-6-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzonitrile
• CAS No: 2411252-45-2
• MF: C₁₅H₁₅ClN₄O
• MW: 302.758801698685
• CID: 5358036
• Update Time: 2025-08-04

2-Chloro-6-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• Z3991661422
• 2-chloro-6-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)benzonitrile
• 2-Chloro-6-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzonitrile

• Inchi： 1S/C15H15ClN4O/c1-19-7-11(6-18-19)8-20-9-12(20)10-21-15-4-2-3-14(16)13(15)5-17/h2-4,6-7,12H,8-10H2,1H3
• InChI Key： IVHNXISOLKHNBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)OCC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 412
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8

Additional information on 2-Chloro-6-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzonitrile

Introduction to 2-Chloro-6-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzonitrile (CAS No. 2411252-45-2)

The compound 2-Chloro-6-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzonitrile (CAS No. 2411252-45-2) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical industries. This compound is characterized by its complex structure, which includes a benzonitrile core, a chloro substituent, and a methoxy group attached to an aziridine ring. The presence of the aziridine moiety, a three-membered ring containing two carbons and one nitrogen atom, imparts unique chemical properties that make this compound a valuable target for research and development.

Recent studies have highlighted the importance of aziridine-containing compounds in medicinal chemistry due to their ability to form stable bonds with biological targets. The benzonitrile group, on the other hand, is known for its versatility in chemical reactions, making it a popular choice in drug design. The combination of these functional groups in CAS No. 2411252-45-2 creates a molecule with potential applications in the development of new therapeutic agents.

The synthesis of CAS No. 2411252-45-2 involves a series of carefully designed reactions that ensure the precise placement of substituents on the benzonitrile ring. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to achieve high yields and purity. These methods not only enhance the efficiency of synthesis but also pave the way for further modifications to explore the compound's biological activity.

One of the most promising aspects of this compound is its potential as an agrochemical agent. Studies have shown that aziridine-containing molecules can exhibit strong activity against plant pathogens, making them ideal candidates for fungicides or insecticides. Additionally, the chloro substituent in CAS No. 2411252-45-3 contributes to its stability under harsh environmental conditions, which is a critical factor for agricultural applications.

In the pharmaceutical sector, CAS No. 24113877998 has shown potential as a lead compound for developing new drugs targeting specific enzymes or receptors. Its unique structure allows for interactions with biological systems at multiple levels, providing researchers with a versatile platform for drug design. Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound with various biological targets, further accelerating its development as a therapeutic agent.

The physical and chemical properties of CAS No. 3877998 are equally intriguing. Its melting point and solubility characteristics make it suitable for formulation into various drug delivery systems, including tablets, capsules, and topical applications. Moreover, its stability under different storage conditions ensures long-term usability without degradation.

In conclusion, CAS No. 3877998, or CAS No:3877998, represents a cutting-edge molecule with vast potential across multiple industries. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a key player in the development of novel pharmaceuticals and agrochemicals. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to both scientific innovation and practical applications.